Cas no 610-81-1 (4-Amino-3-nitrophenol)

• Product Name: 4-Amino-3-nitrophenol
• CAS No: 610-81-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD00066310
• CID: 38831
• PubChem ID: 24846235
• Update Time: 2025-05-22

4-Amino-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-nitroaniline
• 2-Amino-5-hydroxynitrobenzene
• 3-nitro-4-aminophenol
• 4-Amino-3-nitrophenol
• 1-amino-4-hydroxy-2-nitrobenzene
• 1-hydroxy-3-nitro-4-aminobenzene
• 2-nitro-4-hydroxyaniline
• 4-amino-3-nitro-phenol
• 5-hydroxy-2-amino-1-nitroaniline
• Phenol, 4-amino-3-nitro-
• 3-NITRO-4-AMINO PHENOL
• Phenol, 4-amino-3-nitro
• 4-Aminophenol-3-nitrophenol
• R5WY41Q95Z
• IQXUIDYRTHQTET-UHFFFAOYSA-N
• NSC400380
• PubChem1481
• 4-amino-3-nitropbenol
• 3-nitro-4-amino-phenol
• 4-amino-3-nitro phenol
• 4-azanyl-3-nitro-phenol
• BDBM626171
• Z431554226
• 4-Amino-3-nitrophenol, 98%
• 1ST000718
• DB-053788
• NSC 40038
• UNII-R5WY41Q95Z
• InChI=1/C6H6N2O3/c7-5-2-1-4(9)3-6(5)8(10)11/h1-3,9H,7H2
• aniline, 4-hydroxy-2-nitro-
• EINECS 210-236-8
• A833037
• W-105201
• SCHEMBL14547836
• SY004683
• AKOS005151894
• BP-20101
• 610-81-1
• EN300-42789
• NSC-400380
• SCHEMBL24928
• A1426
• NSC 400380
• IQXUIDYRTHQTET-UHFFFAOYSA-
• AC-16153
• 2-Amino-5-hydroxynitrobenzene; 4-Hydroxy-2-nitroaniline
• DTXSID50209864
• MFCD00066310
• NS00008354
• Q27287833
• STR02932
• CS-D1352
• MSK000718
• DTXCID00132355
• FA17540
• 4-AMINO-3-NITROPHENOL [INCI]
• 2-Amino-5-hydroxynitrobenzene;2-Nitro-4-hydroxyaniline;3-Nitro-4-aminophenol
• 210-236-8

• MDL： MFCD00066310
• Inchi： 1S/C6H6N2O3/c7-5-2-1-4(9)3-6(5)8(10)11/h1-3,9H,7H2
• InChI Key： IQXUIDYRTHQTET-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)[N+](=O)[O-])N
• BRN： 2210196

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.037842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1

Experimental Properties

• Color/Form: Dark red crystal.
• Density: 1.3617 (estimate)
• Melting Point: 148.0 to 154.0 deg-C
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 180.3℃
• Refractive Index: 1.6890 (rough estimate)
• Water Partition Coefficient: dissolution
• PSA: 92.07000
• LogP: 1.98700
• Solubility: Soluble in water.

4-Amino-3-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Amino-3-nitrophenol

4-Amino-3-Nitrophenol: A Comprehensive Overview

4-Amino-3-nitrophenol (CAS No. 610-81-1) is a significant compound in the field of organic chemistry, particularly within the realm of aromatic compounds. This compound, also referred to as o-nitro-p-aminophenol, is characterized by its unique structure, which includes an amino group (-NH2) and a nitro group (-NO2) attached to a phenol ring. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

The molecular formula of 4-amino-3-nitrophenol is C6H5NO4, with a molecular weight of 159.11 g/mol. Its structure consists of a benzene ring with hydroxyl (-OH), amino, and nitro substituents at positions 3 and 4, respectively. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but readily soluble in organic solvents such as ethanol and acetone.

Recent studies have highlighted the potential of 4-amino-3-nitrophenol in the development of advanced materials, particularly in the synthesis of high-performance polymers and as an intermediate in pharmaceutical chemistry. Researchers have explored its role in creating biocompatible materials for medical applications, leveraging its ability to form stable bonds under specific conditions.

In the context of environmental chemistry, 4-amino-3-nitrophenol has been studied for its role in degradation processes of aromatic compounds under various oxidative conditions. Its reactivity towards free radicals and its ability to act as both an electron donor and acceptor make it a valuable model compound for understanding redox mechanisms in polluted environments.

The synthesis of 4-amino-3-nitrophenol typically involves nitration and subsequent reduction steps on phenolic derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents while maintaining high yields.

Moreover, 4-amino-3-nitrophenol has found applications in the field of electrochemistry, where it serves as an effective mediator in redox processes. Its ability to undergo reversible redox cycling has been exploited in the development of novel battery technologies and sensors for detecting specific chemical species.

In conclusion, 4-amino-3-nitrophenol (CAS No. 610-81-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in the advancement of modern materials science and environmental chemistry.